Cas no 898781-01-6 (4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone)

• Product name: 4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone
• CAS No: 898781-01-6
• MF: C₁₇H₁₈OS₂
• MW: 302.45422
• MDL: MFCD03843260
• CID: 868494
• PubChem ID: 24725978

4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(4-methylsulfanylphenyl)propan-1-one
• 4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone
• 898781-01-6
• MFCD03843260
• 1,3-Bis[4-(methylsulfanyl)phenyl]propan-1-one
• AKOS016021296
• DTXSID90644371

• MDL： MFCD03843260
• Inchi： InChI=1S/C17H18OS2/c1-19-15-8-3-13(4-9-15)5-12-17(18)14-6-10-16(20-2)11-7-14/h3-4,6-11H,5,12H2,1-2H3
• InChI Key： NVKJIXLJQWBJTN-UHFFFAOYSA-N
• SMILES： CSC1=CC=C(C=C1)CCC(=O)C2=CC=C(C=C2)SC

Computed Properties

• Exact Mass: 302.07990754g/mol
• Monoisotopic Mass: 302.07990754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 481.0±40.0 °C at 760 mmHg
• Flash Point: 207.0±17.4 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)